3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine

• IUPAC Name: (5-bromopyridin-3-yl)-[3-[(5-fluoropyridin-2-yl)oxymethyl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H15BrFN3O2/c17-13-5-12(6-19-7-13)16(22)21-4-3-11(9-21)10-23-15-2-1-14(18)8-20-15/h1-2,5-8,11H,3-4,9-10H2
• InChI Key: LUUZBPYDTNZEQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=NC=C(C=C2)F)C(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C16H15BrFN3O2
• Molecular Weight: 380.21 g/mol

Description

The compound “3-bromo-5-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidine-1-carbonyl)pyridine” is a complex organic molecule. It contains several functional groups including a bromo group, a fluoro group, a pyridine ring, a pyrrolidine ring, and a carbonyl group. These functional groups suggest that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromo and fluoro groups could be introduced through halogenation reactions. The pyridine and pyrrolidine rings could be formed through cyclization reactions. The carbonyl group could be introduced through an oxidation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine and pyrrolidine rings would likely contribute to the rigidity of the molecule, while the bromo, fluoro, and carbonyl groups could potentially participate in various intermolecular interactions.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions. The bromo and fluoro groups could be replaced in substitution reactions. The carbonyl group could participate in addition reactions. The pyridine and pyrrolidine rings could potentially undergo reactions at the ring positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo and fluoro groups could increase its density and boiling point compared to similar compounds without these groups. The presence of the carbonyl group could make it a polar molecule, influencing its solubility properties.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The specific hazards would depend on various factors such as the compound’s reactivity, toxicity, and volatility.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the results of further testing and research.